Cas no 1532-72-5 (Isoquinoline N-oxide)

• Product Name: Isoquinoline N-oxide
• CAS No: 1532-72-5
• Molecular Formula: C₉H₇NO
• Molecular Weight: 145.1580
• MDL: MFCD00006903
• CID: 83763
• PubChem ID: 87571887

Isoquinoline N-oxide Properties

Names and Identifiers

• Isoquinoline 2-oxide
• Isoquinoline N-oxide
• isoquinolin-N-oxide
• Isoquinoline-N-oxide
• 2-oxidoisoquinolin-2-ium
• isoquinoline-oxide
• Isoquinoline oxide
• 2-Oxylatoisoquinolinium
• isoquinolin-2-iuM-2-olate
• 2-Oxylatoisoquinoline-2-ium
• V IN WATER
• Isoquinoline-N-oxide,94%
• Isoquinoline N-oxide 98%
• Isoquinoline, 2-oxide
• ISOQUINOLINEN-OXIDE
• 2-oxido-isoquinolin-2-ium
• KSC177I4R
• 2-oxidanidylisoquinolin-2-ium
• RZIAABRFQASVSW-UHFFFAOYSA-N
• NSC 153684
• I0540
• AS-17729
• AKOS015840872
• Isoquinoline N-oxide, 98%
• NS00024988
• SY024667
• AMY604
• DTXSID80165282
• EINECS 216-242-7
• J-650285
• A809410
• SCHEMBL232638
• 1532-72-5
• CHEMBL192697
• NSC153684
• CHEBI:185907
• NSC-153684
• MFCD00006903
• FT-0627507
• AC-907/25014238
• Isoquinoline N-Oxide
• DTXCID6087773
• DB-043183
• Isoquinoline-2-oxide
• Isoquinoline, 2-oxide (8CI)
• Isoquinoline, 2-oxide (8CI)(9CI)

• MDL： MFCD00006903
• InChIKey： RZIAABRFQASVSW-UHFFFAOYSA-N
• Inchi： 1S/C9H7NO/c11-10-6-5-8-3-1-2-4-9(8)7-10/h1-7H
• SMILES： [O-][N+]1C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C2C=1[H]
• BRN： 114345

Computed Properties

• Exact Mass: 145.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 145.053
• Heavy Atom Count: 11
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 25.5

Experimental Properties

• LogP: 2.26830
• PSA: 25.46000
• Refractive Index: 1.4500 (estimate)
• Boiling Point: 170℃/3mm(lit.)
• Melting Point: 103.0 to 105.0 deg-C
• Flash Point: 170°C/3mm
• Color/Form: Yellow or tan crystals
• Solubility: Not determined
• Sensitiveness: Hygroscopic
• Density: 1.1555 (rough estimate)

Isoquinoline N-oxide Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/38
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 36/38
• Signal Word：Warning

Isoquinoline N-oxide Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%